Cas no 1483-01-8 (L-Homoarginine Hydrochloride)

• Product Name: L-Homoarginine Hydrochloride
• CAS No: 1483-01-8
• MF: C₇H₁₇ClN₄O₂
• MW: 224.688480138779
• MDL: MFCD00012622
• CID: 41459
• PubChem ID: 24895420
• Update Time: 2025-10-28

L-Homoarginine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Homoarginine hydrochloride
• L-homoarginine hcl
• (S)-2-Amino-6-guanidinohexanoic acid hydrochloride
• H-HomoArg-OH.HCl
• H-L-HOARG-OH HCL
• L(+)-Homoarginine hydrochloride
• (S)-2-AMi-no-6-guanidinohe-xanoic acid hydrochloride
• H-HAR-OH HCL
• H-HOMOARG-OH HCL
• H-HOMOARG-OH HYDROCHLORIDE
• H-HomoArg-OH·HCl
• H-L-HArg-OH*HCl
• HomoArg.HCl
• HOMOARGININE HYDROCHLORIDE
• L(+)-HOMOARGININE HCL
• L(+)-Homoarginine hy
• L-2-Amino-6-guanidincapronsaeure
• L-Homoarginin*HCl
• N6-Carbamimidoyl-L-lysin,Hydrochlorid
• N6-carbamimidoyl-L-lysine,hydrochloride
• trans-3-HydroxycinnaMic acid
• H-HArg-OH·HCl
• L-Homoarg.hcl
• H-HomoArg-OH
• L--Amino--guanidinohexanoic acid
• L-(+)-Homoarginine hydrochloride
• h-dl-hcit-oh
• PubChem23755
• L-Homoargininehydrochloride
• l-homoarginine-hydrochloride
• homo-L-arginine hydrochloride
• KSC491
• H-2600
• (2S)-2-amino-6-(diaminomethylideneamino)hexanoic acid;hydrochloride
• CCG-266757
• s5431
• DTXSID201342617
• HY-W012340
• AS-12991
• L-Lysine, N6-(aminoiminomethyl)-, hydrochloride (1:1)
• MFCD00012622
• N6-(Aminoiminomethyl)-L-lysine Hydrochloride
• H1172
• AM82551
• N6- (aminoiminomethyl)-L-Lysine
• SCHEMBL7101494
• CS-W013056
• AC-22370
• C7H17ClN4O2
• 1483-01-8
• AMY14323
• AKOS015924239
• SCHEMBL25365246
• YMKBVNVCKUYUDM-JEDNCBNOSA-N
• L-Homoarginine Hydrochloride

• MDL： MFCD00012622
• Inchi： 1S/C7H16N4O2.ClH/c8-5(6(12)13)3-1-2-4-11-7(9)10;/h5H,1-4,8H2,(H,12,13)(H4,9,10,11);1H/t5-;/m0./s1
• InChI Key： YMKBVNVCKUYUDM-JEDNCBNOSA-N
• SMILES： Cl.OC([C@H](CCCC/N=C(\N)/N)N)=O
• BRN： 4016621

Computed Properties

• Exact Mass: 224.10400
• Monoisotopic Mass: 224.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White powder
• Density: 1.3900
• Melting Point: 206°C(lit.)
• Boiling Point: 414.1 °C at 760 mmHg
• Flash Point: 204.2 °C
• Solubility: H2O: 50 mg/mL, clear to slightly hazy, faintly yellow
• Water Partition Coefficient: Soluble in water(50 mg/mL).
• Stability/Shelf Life: Moisture Sensitive
• PSA: 125.22000
• LogP: 1.74490
• Specific Rotation: 18 º (c=1, 1N HCl)
• Solubility: Soluble in water.

L-Homoarginine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Homoarginine Hydrochloride

L-Homoarginine Hydrochloride: A Comprehensive Overview

L-Homoarginine Hydrochloride, also known by its CAS number 1483-01-8, is a naturally occurring amino acid derivative that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound, a hydrochloride salt of L-homoarginine, is structurally similar to arginine but with an additional methylene group, which imparts unique functional properties. The compound has been extensively studied for its role in nitric oxide (NO) synthesis, vasodilation, and its potential benefits in cardiovascular health, sports performance, and skin care.

Recent studies have highlighted the importance of L-Homoarginine Hydrochloride in modulating the nitric oxide pathway, a critical signaling molecule in the human body. Unlike arginine, which is a well-known precursor for NO production, L-homoarginine bypasses certain regulatory steps, making it a more efficient substrate for NO synthesis under specific conditions. This property has led researchers to explore its potential as a supplement for individuals with cardiovascular diseases, where impaired NO production is a common issue.

In the context of sports nutrition, L-Homoarginine Hydrochloride has been investigated for its ability to enhance exercise performance and recovery. By improving blood flow and oxygen delivery to muscles, this compound may help athletes achieve better endurance and reduce muscle fatigue. Emerging clinical trials suggest that supplementation with L-homoarginine could lead to significant improvements in physical performance metrics, making it a promising addition to the arsenal of sports supplements.

Beyond its role in cardiovascular and athletic applications, L-Homoarginine Hydrochloride has also shown potential in dermatology. Its ability to enhance skin elasticity and promote collagen synthesis has led to its inclusion in anti-aging skincare products. Recent studies have demonstrated that topical application of L-homoarginine can improve skin texture and reduce signs of aging, making it a valuable ingredient in cosmeceuticals.

The synthesis and purification of L-Homoarginine Hydrochloride have been optimized through advanced chemical processes, ensuring high purity and bioavailability. The compound is typically derived from fermentation or enzymatic conversion of arginine precursors, followed by rigorous purification steps to meet pharmaceutical-grade standards. Its stability under various storage conditions further enhances its suitability for use in both nutraceuticals and pharmaceutical formulations.

In conclusion, L-Homoarginine Hydrochloride (CAS 1483-01-8) represents a multifaceted compound with applications spanning healthcare, sports nutrition, and cosmetics. As research continues to uncover its full potential, this amino acid derivative is poised to play an increasingly important role in promoting human health and well-being.